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Compound of Interest

Compound Name:
Methanesulfonamide, N-

(trimethylsilyl)-

Cat. No.: B1354349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Methanesulfonamide, N-(trimethylsilyl)-, an important intermediate in various chemical

syntheses. This document outlines its key characteristics, presents quantitative data in a

structured format, and details the experimental protocols for its synthesis and characterization.

Core Physical and Chemical Properties
Methanesulfonamide, N-(trimethylsilyl)- is a silylated derivative of methanesulfonamide. The

introduction of the trimethylsilyl group alters its physical and chemical properties, making it a

versatile reagent.

Property Value Source

Chemical Formula C4H13NO2SSi [1][2]

Molecular Weight 167.30 g/mol [1]

Accurate Mass 167.044 [3]

Appearance
White powder, colorless

crystals after recrystallization
[1][2]

CAS Number 18208-23-6
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Crystallographic Data
The compound crystallizes in a monoclinic system. The crystal structure has been determined

by X-ray diffraction, providing precise atomic coordinates and bond lengths. In the crystal,

molecules are linked by intermolecular N—H⋯O hydrogen bonds, forming chains.[1][2]

Crystallographic
Parameter

Value Source

Crystal System Monoclinic [1]

a 8.2827 (4) Å [1]

b 10.9513 (5) Å [1]

c 9.6201 (3) Å [1]

β 92.536 (2)° [1]

Volume 871.75 (6) Å³ [1]

Z 4 [1]

Temperature 150 K [1]

Experimental Protocols
Synthesis of Methanesulfonamide, N-(trimethylsilyl)-
The primary method for synthesizing the title compound involves the reaction of

methanesulfonyl chloride with hexamethyldisilazane.[1][2]

Materials:

Methanesulfonyl chloride

Hexamethyldisilazane (HMDS)

Dichloromethane (CH2Cl2)

Hexane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://www.researchgate.net/publication/51079596_N-Trimethyl-sil-ylmethane-sulfonamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://www.benchchem.com/product/b1354349?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3050205/
https://www.researchgate.net/publication/51079596_N-Trimethyl-sil-ylmethane-sulfonamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Three-necked round-bottom flask

Magnetic stirrer

Gas inlet for inert N2 atmosphere

Reflux condenser

Rubber septa

Oil bath

Procedure:

Methanesulfonyl chloride (7 ml, 102.5 mmol) is added to a three-necked round-bottom flask

equipped with a magnetic stirring bar, gas inlet, and reflux condenser under an inert nitrogen

atmosphere.[1]

Hexamethyldisilazane (20 ml, 103.1 mmol) is added dropwise to the flask over a period of 10

minutes with stirring at ambient temperature.[1][2]

The flask is then placed in an oil bath, and the reaction mixture is heated to 363–373 K to

initiate the reaction.[1][2]

The temperature of the oil bath is subsequently increased to between 388–393 K, and the

mixture is refluxed for 2 hours.[1]

After the reflux period, the reaction mixture is allowed to cool to room temperature.[1]

The volatile by-product, trimethylsilyl chloride (Me3SiCl), is removed under vacuum.[1]

The resulting crude product, a white powder, is then purified by recrystallization from a

dichloromethane/hexane mixture, yielding colorless crystals.[1][2] The reported yield is

approximately 91%.[1]

Synthesis and Purification Workflow
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The following diagram illustrates the key stages in the synthesis and purification of

Methanesulfonamide, N-(trimethylsilyl)-.

Synthesis Workflow

Reactants:
Methanesulfonyl Chloride

Hexamethyldisilazane

Reaction Setup:
- Three-necked flask

- Inert N2 atmosphere
- Stirring at ambient temp

Dropwise addition

Heating & Reflux:
1. Initiate at 363-373 K

2. Reflux at 388-393 K for 2h

Cooling:
Allow to cool to room temperature

By-product Removal:
Remove Me3SiCl in vacuo

Crude Product:
White Powder

Recrystallization:
Dissolve in CH2Cl2/Hexane mixture

Final Product:
Colorless Crystals
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Click to download full resolution via product page

Caption: Synthesis and purification workflow for Methanesulfonamide, N-(trimethylsilyl)-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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